Cas no 2959-75-3 (Phosphine oxide,(1-methylethyl)diphenyl-)

• Product Name: Phosphine oxide,(1-methylethyl)diphenyl-
• CAS No: 2959-75-3
• MF: C₁₅H₁₇OP
• MW: 244.268645048141
• CID: 264105
• PubChem ID: 76294
• Update Time: 2025-04-19

Phosphine oxide,(1-methylethyl)diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide,(1-methylethyl)diphenyl-
• [phenyl(propan-2-yl)phosphoryl]benzene
• ISOPROPYL DIPHENYL PHOSPHINE OXIDE
• i-C3H7(C6H5)2PO
• Phosphine oxide, isopropyldiphenyl-
• NS00048576
• (1-Methylethyl)diphenylphosphine oxide
• Phosphine oxide, (1-methylethyl)diphenyl-
• EINECS 220-989-4
• SCHEMBL1726911
• FT-0627463
• GW7AFY8L87
• BRN 2806058
• (phenyl-propan-2-ylphosphoryl)benzene
• Phosphine oxide, diphenyl(1-methylethyl)-
• Diphenyl(1-methylethyl)phosphine oxide
• CLPTUIWEBUOUCQ-UHFFFAOYSA-N
• (CH3)2CHP(C6H5)2=O
• 2959-75-3
• Isopropyldiphenylphosphine oxide
• DTXSID70183773

• Inchi： 1S/C15H17OP/c1-13(2)17(16,14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13H,1-2H3
• InChI Key： CLPTUIWEBUOUCQ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)C)=O

Computed Properties

• Exact Mass: 244.10181
• Monoisotopic Mass: 244.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.08
• Melting Point: 140-146 °C(lit.)
• Boiling Point: 333.9°Cat760mmHg
• Flash Point: 155.7°C
• Refractive Index: 1.55
• PSA: 17.07
• LogP: 3.40890

Phosphine oxide,(1-methylethyl)diphenyl- Security Information

• WGK Germany：3
• RTECS：SZ0199720